Cas no 2046-77-7 (Ethanone, 1-(5-methylbenzo[b]thien-2-yl)-)

Ethanone, 1-(5-methylbenzo[b]thien-2-yl)- structure
2046-77-7 structure
Product Name:Ethanone, 1-(5-methylbenzo[b]thien-2-yl)-
CAS No:2046-77-7
MF:C11H10OS
MW:190.261501789093
CID:1393997
PubChem ID:13527239
Update Time:2025-04-20

Ethanone, 1-(5-methylbenzo[b]thien-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(5-methylbenzo[b]thien-2-yl)-
    • 2-acetyl-5-methylbenzo[b]thiophene
    • DB-373027
    • 1-(5-Methylbenzo[b]thien-2-yl)ethanone
    • 2046-77-7
    • 1-(5-methylbenzo[b]thiophen-2-yl)ethanone
    • SCHEMBL6840172
    • Inchi: 1S/C11H10OS/c1-7-3-4-10-9(5-7)6-11(13-10)8(2)12/h3-6H,1-2H3
    • InChI Key: CMADALZRTDCKCP-UHFFFAOYSA-N
    • SMILES: S1C(C(C)=O)=CC2C=C(C)C=CC1=2

Computed Properties

  • Exact Mass: 190.0453
  • Monoisotopic Mass: 190.04523611g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 45.3Ų

Experimental Properties

  • PSA: 17.07
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